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Compound Name: 2,2,4,4-Tetramethylheptane

Cat. No.: B15455428 Get Quote

An In-depth Technical Guide to the Molecular Structure of 2,2,4,4-Tetramethylheptane

This whitepaper provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of 2,2,4,4-tetramethylheptane, tailored for

researchers, scientists, and professionals in drug development.

Molecular Structure and Identification
2,2,4,4-Tetramethylheptane is a branched alkane with the chemical formula C₁₁H₂₄[1][2]. As a

saturated hydrocarbon, its structure consists of a seven-carbon heptane backbone with four

methyl group substituents. Specifically, two methyl groups are attached to the second carbon

atom and two are attached to the fourth carbon atom of the main chain. This substitution

pattern leads to a highly branched and sterically hindered molecule.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

2,2,4,4-tetramethylheptane[1]. It is also identified by its CAS Registry Number: 61868-44-8[1]

[2].

Below is a diagram illustrating the molecular structure of 2,2,4,4-tetramethylheptane.

Molecular structure of 2,2,4,4-tetramethylheptane
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The quantitative physicochemical properties of 2,2,4,4-tetramethylheptane are summarized in

the table below. These properties are critical for understanding its behavior in various

experimental and industrial settings.

Property Value Reference

Molecular Formula C₁₁H₂₄ [1][2]

Molecular Weight 156.31 g/mol [1]

CAS Registry Number 61868-44-8 [1][2]

Boiling Point
Data available through NIST

subscription
[3]

Density
Data available through NIST

subscription
[3]

Refractive Index
Data available through NIST

subscription
[1]

Viscosity
Data available through NIST

subscription
[3]

Thermal Conductivity
Data available through NIST

subscription
[3]

Experimental Protocols: Synthesis
A documented method for the preparation of 2,2,4,4-tetramethylpentane, a structurally similar

compound, involves the hydrogenation of diisobutylene. While a specific, detailed experimental

protocol for the synthesis of 2,2,4,4-tetramethylheptane was not found in the initial search, a

general synthetic approach for highly branched alkanes can be inferred. A historical synthesis

of 2,2,4,4-tetramethylpentane is provided as a reference, which could be adapted.

Reference Synthesis: Preparation of 2,2,4,4-Tetramethylpentane[4]

This synthesis was performed to create a high-purity standard. Over 2 liters of 2,2,4,4-

tetramethylpentane were prepared synthetically[4]. The method involved the reaction of
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dimethyl zinc with 2,2,4-trimethyl-4-chloropentane[4]. The procedure was modified from the

method of Whitmore and Southgate to improve yield and efficiency[4].

Reactants and Materials:

2,2,4-trimethyl-4-chloropentane

Dimethyl zinc

Tetralin (as a solvent)

Zinc-copper couple

Methyl iodide

Dilute hydrochloric acid

Workflow Diagram:

Preparation of Reactants

Main Reaction Product Isolation and Purification

2,2,4-Trimethyl-4-chloropentane

Reaction in Tetralin
(Bath Temp < 70°C)

Dimethyl Zinc
Decomposition with

dilute HCl Fractional Distillation Purified 2,2,4,4-Tetramethylpentane

Click to download full resolution via product page

Synthesis workflow for 2,2,4,4-tetramethylpentane.

Detailed Steps:

Preparation of 2,2,4-trimethyl-4-chloropentane: This intermediate is synthesized from

"diisobutylene" and hydrogen chloride[4].
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Preparation of Dimethyl Zinc: A zinc-copper couple is reacted with methyl iodide to produce

methyl zinc iodide, which then forms dimethyl zinc and zinc iodide[4].

Reaction: A mixture of tetralin and 2,2,4-trimethyl-4-chloropentane is added to the prepared

dimethyl zinc in a flask over 6 to 8 hours. The bath temperature is maintained below 70°C.

As the reaction proceeds, a creamy sludge of zinc chloride forms[4].

Work-up: The reaction mixture is decomposed by adding dilute hydrochloric acid[4].

Purification: The final product, 2,2,4,4-tetramethylpentane, is purified by fractional

distillation[4].

Biological Activity and Signaling Pathways
As a simple, saturated alkane, 2,2,4,4-tetramethylheptane is not expected to have significant

biological activity or be involved in specific signaling pathways. Such molecules are generally

considered chemically inert in biological systems. They are primarily used as solvents,

standards in analytical chemistry, or as components of fuels.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2,2,4,4-tetramethylheptane is not readily

available, guidance can be taken from structurally similar compounds like 2,2,4-

trimethylpentane (isooctane). It should be handled as a flammable liquid.

General Safety Precautions:

Keep away from heat, sparks, open flames, and hot surfaces.

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and protective clothing.

Store in a tightly closed container in a cool, dry place.

Ground/bond container and receiving equipment to prevent static discharge.
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In case of skin contact, wash off immediately with plenty of water. If inhaled, move to fresh air.

If swallowed, do NOT induce vomiting and seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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